![molecular formula C22H24N2O2 B7710413 N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide](/img/structure/B7710413.png)
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide
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Overview
Description
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide, also known as QNZ, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. QNZ is a quinoline-based compound that has been shown to exhibit potent anti-inflammatory and anti-tumor properties.
Mechanism of Action
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide inhibits the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This leads to the retention of NF-κB in the cytoplasm, preventing its translocation to the nucleus and subsequent activation of pro-inflammatory genes. This compound also induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory effects in various animal models of inflammatory diseases, including rheumatoid arthritis, colitis, and sepsis. This compound has also been shown to exhibit anti-tumor properties in various cancer cell lines, including breast cancer, prostate cancer, and leukemia. This compound has been shown to induce apoptosis and inhibit cell proliferation in these cancer cell lines.
Advantages and Limitations for Lab Experiments
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has several advantages as a research tool, including its potent anti-inflammatory and anti-tumor properties, its ability to inhibit NF-κB activation, and its relatively low toxicity. However, this compound also has some limitations, including its low solubility in aqueous solutions, which can limit its bioavailability in vivo.
Future Directions
There are several future directions for the research and development of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide. One potential direction is the optimization of this compound derivatives with improved solubility and bioavailability. Another potential direction is the investigation of this compound in combination with other anti-inflammatory or anti-tumor agents to enhance its therapeutic efficacy. Finally, the investigation of this compound in animal models of other diseases, such as neurodegenerative diseases and cardiovascular diseases, may reveal additional therapeutic applications for this compound.
Synthesis Methods
The synthesis of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide involves the reaction of 2-hydroxy-6-methylquinoline with N-isopropyl-2-methylbenzamide in the presence of a base catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield this compound. The synthesis of this compound has been optimized to improve its yield and purity, making it a viable compound for scientific research applications.
Scientific Research Applications
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has been extensively studied for its therapeutic potential in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. This compound has been shown to exhibit potent anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of immune responses. This compound has also been shown to exhibit anti-tumor properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.
Properties
IUPAC Name |
2-methyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O2/c1-14(2)24(22(26)19-8-6-5-7-16(19)4)13-18-12-17-11-15(3)9-10-20(17)23-21(18)25/h5-12,14H,13H2,1-4H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOEWVGNYIZHUAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C(C)C)C(=O)C3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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